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Compound of Interest

Compound Name: 5-Aminopicolinaldehyde
CAS No.: 1060804-21-8
Cat. No.: B2929154
Get Quote
. J

A Technical Safety & Utilization Guide
Part 1: Molecular Architecture & Identity

5-Aminopicolinaldehyde (5-amino-2-pyridinecarboxaldehyde) is a bifunctional pyridine
derivative acting as a critical "linchpin” scaffold in medicinal chemistry.[1] Its dual reactivity—
offering both a nucleophilic amine and an electrophilic aldehyde—makes it invaluable for
constructing fused heterocycles (e.g., pyridopyrimidines) but simultaneously renders it
chemically labile and prone to degradation.

Chemical Identity Table[2]
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Parameter Data

IUPAC Name 5-Aminopyridine-2-carbaldehyde

5-Aminopicolinaldehyde; 6-Formylpyridin-3-
Common Synonyms )
amine

1060804-21-8 (Free base) / 75908-75-7

CAS Number )
(Generic/Salt forms)

Molecular Formula CeHsN20

Molecular Weight 122.12 g/mol

) Yellow to dark orange solid (Darkening indicates
Physical State )
degradation)

Soluble in DMSO, MeOH, DCM; slightly soluble

Solubility in water.[2]

Part 2: Hazard Profiling & Risk Mitigation

Standard GHS classifications provide a baseline, but for research applications, we must
understand the mechanistic toxicology.

GHS Classification (29 CFR 1910.1200)
o Skin Irritation (Category 2): H315 - Causes skin irritation.[3][4][5]

e Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[5]

e STOT-SE (Category 3): H335 - May cause respiratory irritation.[5]

Mechanistic Hazard Insight (The "Why")

Unlike simple aldehydes, 5-aminopicolinaldehyde possesses a high sensitization potential.
Aminopyridines are known to penetrate the stratum corneum effectively. Once absorbed, the
aldehyde moiety can form Schiff bases with lysine residues in skin proteins, acting as a hapten
that triggers immune responses (allergic contact dermatitis).
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Critical Safety Directive: Do not rely solely on nitrile gloves for prolonged exposure. Double-
gloving or using laminate film (Silver Shield) gloves is recommended for handling concentrated
stock solutions.

Part 3: Stability Dynamics (Expertise & Experience)

The primary challenge with 5-aminopicolinaldehyde is not acute toxicity, but chemical
instability. Understanding this prevents failed experiments.

The "Schiff Base Paradox"

This molecule contains a primary amine and an aldehyde. While they are on the same ring, the
geometry prevents intramolecular cyclization. However, intermolecular attack is favorable.

o Oxidation: The aldehyde C-H bond is labile; exposure to air converts it to 5-aminopicolinic
acid (colorless solid turns white/grey).

o Oligomerization: The amine of Molecule A attacks the aldehyde of Molecule B, ejecting water
and forming an imine (Schiff base). This propagates, forming dark, insoluble oligomers (the
"black tar" often found in old bottles).

Visualizing the Degradation Pathway:

Pathway A: Oxidation Irreversible ;( 5-Aminopicolinic Acid
(Air Exposure) 'k (Inactive Impurity)

Polymethine Oligomers
(Insoluble Black Tar)

5-Aminopicolinaldehyde

(Active Reagent) + Heat/Time

Pathway B: Oligomerization
(Self-Condensation)

Click to download full resolution via product page

Figure 1: Degradation pathways of 5-aminopicolinaldehyde. Pathway B is accelerated by
concentration and heat.
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Part 4: Safe Handling & Storage Protocol

This protocol serves as a self-validating system. If the validation step fails, do not proceed to
synthesis.

4.1 Storage Strategy

o Atmosphere: Store strictly under Argon or Nitrogen.

o Temperature: -20°C (Freezer). Room temperature storage leads to significant degradation
within weeks.

o Container: Amber glass (light sensitive) with Parafilm or Teflon tape seal.

4.2 Handling Workflow (The "Schlenk" Standard)

o Equilibration: Allow the container to warm to room temperature before opening to prevent
water condensation (which accelerates polymerization).

 Validation (The "Go/No-Go" Step):

o

Take a small aliquot (~5 mg).

Dissolve in DMSO-d6.

o

[¢]

Run 1H NMR: Look for the aldehyde proton singlet at ~9.8 ppm.

[¢]

Criteria: If the integral of the aldehyde peak is <90% relative to the aromatic ring protons,
or if broad peaks appear in the aliphatic region (oligomers), purify immediately or discard.

o Transfer: Use a dry syringe or handle inside a glovebox. Avoid using metal spatulas if the
compound is slightly acidic/wet, as trace metals catalyze oxidation.

Workflow Diagram:
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Figure 2: Operational workflow for handling labile amino-aldehydes.

Part 5: Synthetic Utility & Applications

Causality in Experimental Choice: Why use this reagent?

5.1 Reductive Amination

This is the most common application. The aldehyde reacts with a secondary amine to form an
intermediate iminium ion, which is then reduced (typically with NaBH(OAc)s) to form a stable
amine linkage.
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e Protocol Tip: Because 5-aminopicolinaldehyde is unstable, pre-mix the secondary amine
and the aldehyde in the solvent (DCM or DCE) for 15-30 minutes before adding the reducing
agent. This ensures the aldehyde is "trapped" as the iminium species before it can self-
polymerize.

5.2 Heterocycle Synthesis (Friedlander-type)

Used to synthesize 1,X-naphthyridines or pyridopyrimidines. The amino group at C5 and
aldehyde at C2 provide a "push-pull" electronic system that facilitates condensation with
ketones or nitriles under basic conditions [1].

Part 6: Emergency Response & Waste

Scenario Response Protocol

Rinse cautiously with water for 15 mins.

Remove contact lenses.[5][6][7] Seek immediate
Eye Contact ) )

medical attention (Aldehydes can cause corneal

clouding).[7]

) Wash with soap and water.[3][5][6] If redness
Skin Contact ) o )
persists (sensitization), consult a dermatologist.

Do not sweep dry dust (inhalation risk). Wet with
Spill inert solvent (isopropanol), absorb with

vermiculite, and place in a closed container.

Dispose of as hazardous organic waste
Waste (Halogen-free). Do not mix with strong acids or

oxidizers in the waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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